Cas no 1504980-82-8 (2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol)

• Product Name: 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol
• CAS No: 1504980-82-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6575815
• PubChem ID: 165601399
• Update Time: 2025-05-24

2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol
• EN300-1646034
• 1504980-82-8

• Inchi： 1S/C11H23NO/c1-9(2)5-7-11(12,8-6-9)10(3,4)13/h13H,5-8,12H2,1-4H3
• InChI Key： GORMCLGZANQVRM-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CCC(C)(C)CC1)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol

Compound CAS No. 1504980-82-8: 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol

The compound with CAS No. 1504980-82-8, known as 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol, is a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclohexane ring substituted with an amino group and two methyl groups, along with a secondary alcohol functional group. Its structure makes it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol in drug discovery and development. Researchers have explored its role as a building block for constructing complex molecular architectures, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties. The compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations, has made it a key player in medicinal chemistry.

In the context of materials science, this compound has been utilized in the synthesis of high-performance polymers and elastomers. Its cyclohexane ring provides rigidity and stability to the polymer backbone, while the amino group allows for functionalization and cross-linking. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating sustainable materials with improved mechanical properties.

The synthesis of 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale applications. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Furthermore, recent research has focused on the biological activity of 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol derivatives. Studies have shown that certain derivatives exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for their application in pharmaceuticals and nutraceuticals.

In conclusion, CAS No. 1504980-82-8, or 2-(1-amino-4,4-dimethylcyclohexyl)propan-2-ol, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in both academic and industrial settings.